Cas no 87997-30-6 (1,2,3-Benzenetriol, 4-methoxy-)

• Product Name: 1,2,3-Benzenetriol, 4-methoxy-
• CAS No: 87997-30-6
• MF: C₇H₈O₄
• MW: 156.136022567749
• CID: 649012
• PubChem ID: 16638062
• Update Time: 2025-04-19

1,2,3-Benzenetriol, 4-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Benzenetriol, 4-methoxy-
• 4-methoxybenzene-1,2,3-triol
• SCHEMBL9742294
• 87997-30-6
• DTXSID40586257
• Pyrogallol-1-methyl ether
• AKOS000277693

• Inchi： 1S/C7H8O4/c1-11-5-3-2-4(8)6(9)7(5)10/h2-3,8-10H,1H3
• InChI Key： ZPQVQRQYGVYXHB-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=C(C=1O)O)O

Computed Properties

• Exact Mass: 156.04225873g/mol
• Monoisotopic Mass: 156.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 69.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols